Trichloroacetyl isocyanate
Trichloroacetyl isocyanate
Conformational stability and vibrational IR and Raman spectra of trichloroacetyl isocyanate has been investigated. Trichloroacetyl isocyanate is commonly employed as in situ derivatizing reagent for the 13C NMR studies of alcohols, phenols and amines. It undergoes 1,5-cycloaddition reaction with anhydro-2-deoxy-D -erythro- and -L -threo-pent-1-enitols and 1,5-anhydro-2-deoxy-D - and -L -arabino-hex-1-enitols to yield [2+2] and [4+2] cycloadducts.
Brand Name:
Vulcanchem
CAS No.:
3019-71-4
VCID:
VC21211678
InChI:
InChI=1S/C3Cl3NO2/c4-3(5,6)2(9)7-1-8
SMILES:
C(=NC(=O)C(Cl)(Cl)Cl)=O
Molecular Formula:
C3Cl3NO2
Molecular Weight:
188.39 g/mol
Trichloroacetyl isocyanate
CAS No.: 3019-71-4
Cat. No.: VC21211678
Molecular Formula: C3Cl3NO2
Molecular Weight: 188.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Conformational stability and vibrational IR and Raman spectra of trichloroacetyl isocyanate has been investigated. Trichloroacetyl isocyanate is commonly employed as in situ derivatizing reagent for the 13C NMR studies of alcohols, phenols and amines. It undergoes 1,5-cycloaddition reaction with anhydro-2-deoxy- |
|---|---|
| CAS No. | 3019-71-4 |
| Molecular Formula | C3Cl3NO2 |
| Molecular Weight | 188.39 g/mol |
| IUPAC Name | 2,2,2-trichloroacetyl isocyanate |
| Standard InChI | InChI=1S/C3Cl3NO2/c4-3(5,6)2(9)7-1-8 |
| Standard InChI Key | GRNOZCCBOFGDCL-UHFFFAOYSA-N |
| SMILES | C(=NC(=O)C(Cl)(Cl)Cl)=O |
| Canonical SMILES | C(=NC(=O)C(Cl)(Cl)Cl)=O |
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